methyl 2-amino-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: methyl 2-amino-1-[(4-fluorophenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C19H15FN4O2/c1-26-19(25)15-16-18(23-14-5-3-2-4-13(14)22-16)24(17(15)21)10-11-6-8-12(20)9-7-11/h2-9H,10,21H2,1H3
• InChI Key: ZIRBXDWXWABLAI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CC4=CC=C(C=C4)F)N
• Molecular Formula: C19H15FN4O2
• Molecular Weight: 350.3 g/mol

Description

Methyl 2-amino-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a pyrroloquinoxaline derivative that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of methyl 2-amino-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inhibiting the growth and proliferation of cancer cells through the induction of apoptosis. Furthermore, it has been proposed that this compound may also modulate the activity of certain enzymes and signaling pathways involved in cancer development and progression.
Biochemical and Physiological Effects:
Methyl 2-amino-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair. Additionally, this compound has been shown to modulate the activity of certain signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in cancer development and progression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-amino-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in lab experiments is its potential therapeutic applications. This compound has shown significant anticancer and neuroprotective activity, making it a promising candidate for further development. However, one of the main limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer and study.

Future Directions

There are several future directions for the study of methyl 2-amino-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. One potential direction is the development of new synthetic methods for this compound, which could improve its yield and purity. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications. Furthermore, the development of new formulations and delivery methods for this compound could improve its solubility and bioavailability, making it a more effective therapeutic agent.

Synthesis Methods

The synthesis of methyl 2-amino-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been achieved through different methods. One of the most commonly used methods involves the condensation of 4-fluorobenzaldehyde with 2-amino-3-carbethoxy-1-methyl-1H-pyrrolo[2,3-b]quinoxaline in the presence of a base. The resulting intermediate is then treated with methyl iodide to obtain the final product.

Scientific Research Applications

Methyl 2-amino-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has shown promising results in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.